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Compound of Interest

Compound Name: L-Allooctopine

Cat. No.: B128377 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical aspect of laboratory safety and environmental responsibility.

This guide provides essential, immediate safety and logistical information for the proper

disposal of L-Allooctopine, ensuring adherence to safety protocols and regulatory standards.

While specific disposal guidelines for L-Allooctopine are not readily available, a conservative

approach based on its nature as an amino acid derivative and general best practices for

laboratory chemical waste is essential.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to handle L-Allooctopine with the

appropriate personal protective equipment (PPE). This includes, but is not limited to:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation. Avoid generating dust from the solid compound.[1]

Step-by-Step Disposal Protocol for L-Allooctopine
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The recommended method for the disposal of L-Allooctopine is through your institution's

hazardous waste management program. Never dispose of chemical waste down the drain

unless explicitly permitted by your environmental health and safety (EHS) department.[2]

Step 1: Waste Identification and Segregation

Labeling: All waste containers must be clearly and accurately labeled with the full chemical

name, "L-Allooctopine," and the CAS number (63358-47-4).

Segregation: Collect waste L-Allooctopine and any materials contaminated with it

separately from other laboratory waste streams to prevent cross-contamination.[3] This

includes both solid waste and liquid waste solutions.

Step 2: Containerization

Solid Waste:

Uncontaminated/Expired L-Allooctopine: Place the solid material in a clearly labeled,

sealed, and durable container.

Contaminated Materials: Collect all contaminated solid waste, such as weighing paper,

gloves, and pipette tips, in a designated and labeled hazardous waste bag or container.[4]

Liquid Waste:

Collect all aqueous and solvent-based solutions containing L-Allooctopine in a

designated, leak-proof, and sealed waste container. The container must be compatible

with the solvents used.

Step 3: Storage and Pickup

Storage: Store the sealed waste containers in a designated satellite accumulation area

(SAA) or a central hazardous waste storage area.[5] Ensure the storage area is secure and

away from incompatible materials.

Arrange for Disposal: Contact your institution's EHS or hazardous waste management

service to schedule a pickup for the L-Allooctopine waste. Follow their specific procedures
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for waste handover.

Chemical and Physical Properties of L-Allooctopine
The following table summarizes the known properties of L-Allooctopine.

Property Value

Molecular Formula C₉H₁₈N₄O₄

Molecular Weight 246.26 g/mol

Appearance White to Off-White Solid

Melting Point 253 - 255°C (decomposes)

Solubility Slightly soluble in Methanol and Water

Storage Temperature 2-8°C

Stability Hygroscopic

[6][7][8]

Experimental Protocols
Detailed experimental protocols for the synthesis or use of L-Allooctopine were not found in

the provided search results. L-Allooctopine is described as a competitive inhibitor of Octopine

and has been shown to inhibit callus proliferation in apples.[6][7][8] For specific experimental

methodologies, researchers should consult relevant scientific literature.

L-Allooctopine Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of L-Allooctopine
waste in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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